N-(1-Methoxyethyl)benzamide

• CAS RN: 115245-46-0
• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: N-(1-methoxyethyl)benzamide
• InChI: InChI=1S/C10H13NO2/c1-8(13-2)11-10(12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,11,12)
• InChI Key: IMPVTWSOJIJZGY-UHFFFAOYSA-N
• SMILES: CC(NC(=O)C1=CC=CC=C1)OC
• synonyms: Benzamide, N-(1-methoxyethyl)-

Description

N-(1-Methoxyethyl)benzamide, also known as 2-(N-methoxyethyl)benzamide, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of substituted benzamides and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of N-(1-Methoxyethyl)benzamide is not fully understood. However, it has been suggested that this compound may act by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. It may also exert its effects by inhibiting the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(1-Methoxyethyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-Methoxyethyl)benzamide in lab experiments is its potential therapeutic applications. This compound has shown promising results in preclinical studies, making it a potential candidate for further drug development. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(1-Methoxyethyl)benzamide. One potential direction is to further investigate its mechanism of action and identify the specific targets involved in its biological activity. Another direction is to explore its potential therapeutic applications in other neurological and inflammatory diseases. Additionally, research can be done to improve the solubility and bioavailability of this compound to enhance its efficacy in vivo.
In conclusion, N-(1-Methoxyethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits anti-inflammatory, analgesic, and anticonvulsant properties and has shown promising results in the treatment of neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(1-Methoxyethyl)benzamide can be achieved through various methods, including the reaction of N-(1-Methoxyethyl)benzamideaminobenzamide with methyl iodide and sodium hydride in the presence of dimethyl sulfoxide. Another method involves the reaction of N-(1-Methoxyethyl)benzamideaminobenzamide with methoxyacetic acid in the presence of a dehydrating agent such as thionyl chloride.

Scientific Research Applications

N-(1-Methoxyethyl)benzamide has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, this compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.